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The following table consolidates key efficacy findings from recent studies on 15-PGDH inhibition.

Study ) L.
Treatment Key Efficacy Outcomes Citation
Model
Aged mice Small-molecule Increased muscle mass, strength, and exercise
(=24 inhibitor (SW033291)  performance; Improved mitochondrial function and
months) autophagy; Decreased TGF-3 and ubiquitin-
proteasome activity [1].
Aged mice Single injection of Significant increase in muscle mass and strength
(>25 stable PGE2 analog + two weeks post-treatment; Rejuvenated muscle
months) exercise stem cells with "heritable molecular memory" [2].

Aged mice Oral MF-300 (Epirium  Increased physiologic PGE2 levels in skeletal
Bio's 15-PGDH muscle; Increased muscle force and improved
inhibitor) muscle quality [3] [4].

Advanced 15-PGDH Inhibitors in Development

For researchers looking for tool compounds or clinical-stage candidates, the following table summarizes key

agents.
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Compound

Description Key Findings & Status Citation
Name
SW033291 A small-molecule Used extensively in preclinical research;

inhibitor of 15-PGDH.  Rejuvenated aged muscle mass and strength in

mice [1] [5].

MF-300 First-in-class, oral, Phase 1 trial (completed Sep 2025): Well-
(Epirium Bio) small-molecule 15- tolerated, showed target engagement and dose-

PGDH inhibitor. dependent biologic activity. A Phase 2 trial in

sarcopenia is projected to start mid-2026 [3] [4].

Proposed Experimental Pathway for 15-PGDH
Inhibition

Based on the consolidated findings from the search results, the diagram below illustrates the core signaling

pathway and biological effects of 15-PGDH inhibition in aged muscle.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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